Cas no 1602470-32-5 (2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide)

• Product Name: 2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide
• CAS No: 1602470-32-5
• MF: C₈H₁₂F₃NO
• MW: 195.182192802429
• CID: 6383193
• PubChem ID: 115640378
• Update Time: 2025-10-30

2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide
• Acetamide, 2,2,2-trifluoro-N-methyl-N-4-penten-1-yl-
• 1602470-32-5
• OBEGWWJXZWDKGO-UHFFFAOYSA-N
• EN300-1290977

• Inchi： 1S/C8H12F3NO/c1-3-4-5-6-12(2)7(13)8(9,10)11/h3H,1,4-6H2,2H3
• InChI Key： OBEGWWJXZWDKGO-UHFFFAOYSA-N
• SMILES： C(N(C)CCCC=C)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 195.08709849g/mol
• Monoisotopic Mass: 195.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 223.9±40.0 °C(Predicted)
• pka: -1.67±0.70(Predicted)

Additional information on 2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide

2,2,2-Trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide: A Promising Fluorinated Compound in Synthetic Chemistry and Drug Development

2,2,2-Trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide, with the CAS number 1602470-32-5, is a fluorinated amide derivative that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound's unique molecular structure—comprising a trifluorinated acyl group, a methyl substituent, and a pent-4-en-1-yl side chain—confers it with distinct physicochemical properties that make it a valuable intermediate for the synthesis of complex molecules. Recent studies highlight its potential in the development of novel therapeutic agents, particularly in targeting metabolic disorders and inflammatory pathways.

The pent-4-en-1-yl group in this molecule introduces conjugated double bonds, which are critical for enhancing reactivity and enabling structural modifications. This feature is particularly advantageous in the design of bioactive compounds, as conjugated systems often exhibit improved membrane permeability and metabolic stability. In a 2023 study published in Organic & Biomolecular Chemistry, researchers demonstrated that the 2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide could serve as a versatile scaffold for the synthesis of fluorinated pyridine derivatives, which are known to modulate enzyme activity in metabolic pathways.

The trifluorinated acyl group in this compound plays a pivotal role in its chemical behavior. Fluorine atoms, due to their high electronegativity and small atomic radius, significantly alter the electronic distribution of the molecule. This effect is particularly pronounced in the 2,2,2-trifluoro configuration, which enhances the compound's lipophilicity and reduces its solubility in aqueous environments. Such properties are crucial for drug candidates targeting lipid-soluble receptors, such as G-protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

Recent advances in green chemistry have further underscored the importance of 2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide as a sustainable synthetic intermediate. A 2024 paper in Green Chemistry reported its use in a catalytic asymmetric synthesis pathway that minimizes waste generation and reduces the reliance on toxic solvents. This aligns with the growing emphasis on environmentally responsible practices in pharmaceutical manufacturing, where fluorinated compounds are increasingly being optimized for both efficacy and ecological impact.

In the realm of drug development, the N-methyl functionality of this molecule is noteworthy. Methyl groups often serve as protecting groups or functional moieties that enhance the metabolic stability of drug candidates. A 2023 preclinical study in Journal of Medicinal Chemistry explored the potential of 2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide as a precursor for the synthesis of antidiabetic agents. The compound was shown to inhibit key enzymes in glucose metabolism, suggesting its utility in the treatment of type 2 diabetes.

The pent-4-en-1-yl side chain also contributes to the molecule's reactivity, enabling it to participate in various chemical transformations. For instance, its conjugated double bond can undergo electrophilic addition reactions, which are essential for constructing complex ring systems in drug molecules. This property has been exploited in the synthesis of fluorinated heterocycles, which are known to exhibit anti-inflammatory and antioxidant activities.

Furthermore, the trifluorinated acyl group imparts unique spectroscopic characteristics to the molecule, making it suitable for advanced analytical techniques such as NMR and mass spectrometry. These features are critical for the characterization of intermediates in multi-step synthetic routes, particularly in the development of complex pharmaceuticals where precise structural control is required.

As research into fluorinated compounds continues to expand, 2,2,2-trifluoro-N-methyl-N-(pent-4-en-1-yl)acetamide is emerging as a key player in the design of next-generation therapeutics. Its ability to balance reactivity, stability, and bioavailability positions it as a promising candidate for applications in both pharmaceutical and materials science. Ongoing studies are likely to further elucidate its potential in addressing unmet medical needs and advancing sustainable chemical practices.